Cas no 1270744-80-3 (3-(Nonyloxy)azetidine)
3-(Nonyloxy)azetidine Chemical and Physical Properties
Names and Identifiers
-
- 1270744-80-3
- EN300-1146183
- Azetidine, 3-(nonyloxy)-
- 3-(nonyloxy)azetidine
- DTXSID801313115
- AKOS012406057
- 3-(Nonyloxy)azetidine
-
- Inchi: 1S/C12H25NO/c1-2-3-4-5-6-7-8-9-14-12-10-13-11-12/h12-13H,2-11H2,1H3
- InChI Key: DHNMKPVKPDSCAW-UHFFFAOYSA-N
- SMILES: O(CCCCCCCCC)C1CNC1
Computed Properties
- Exact Mass: 199.193614421g/mol
- Monoisotopic Mass: 199.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 21.3Ų
3-(Nonyloxy)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1146183-1.0g |
3-(nonyloxy)azetidine |
1270744-80-3 | 1g |
$0.0 | 2023-06-09 |
3-(Nonyloxy)azetidine Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 3-(Nonyloxy)azetidine
Introduction to 3-(Nonyloxy)azetidine (CAS No. 1270744-80-3) in Modern Chemical and Pharmaceutical Research
The compound 3-(Nonyloxy)azetidine (CAS No. 1270744-80-3) represents a fascinating molecule in the realm of organic chemistry, particularly within the niche yet increasingly relevant field of azetidine derivatives. Azetidine, a five-membered heterocyclic amine, has long been a subject of interest due to its structural similarity to more common cyclic compounds like pyrrolidine and piperidine. The introduction of a nonyl group at the 3-position of the azetidine ring introduces unique physicochemical properties that make this derivative particularly intriguing for both academic research and potential pharmaceutical applications.
The nonyl group, characterized by its non-polar hydrocarbon chain, imparts lipophilicity to the molecule, which can significantly influence its solubility, metabolic stability, and interaction with biological targets. This balance between lipophilicity and polar character is a critical factor in drug design, as it can modulate pharmacokinetic profiles such as absorption, distribution, metabolism, excretion (ADME), and ultimately, bioavailability. The specific substitution pattern in 3-(Nonyloxy)azetidine (CAS No. 1270744-80-3) positions it as a potential scaffold for developing novel bioactive molecules.
In recent years, there has been growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acid structures while offering distinct chemical properties. This has led to their exploration in various therapeutic areas, including antimicrobial agents, enzyme inhibitors, and even as intermediates in more complex drug molecules. The nonyl-substituted derivative stands out among these due to its enhanced hydrophobicity compared to unsubstituted azetidines or those with smaller alkyl groups.
One of the most compelling aspects of 3-(Nonyloxy)azetidine (CAS No. 1270744-80-3) is its potential as a building block for more sophisticated molecules. The azetidine ring can serve as a core structure that can be further functionalized at multiple positions to create libraries of compounds for high-throughput screening (HTS). This approach is particularly valuable in modern drug discovery pipelines, where efficiency and diversity are paramount. The nonyl group at the 3-position provides a handle for further chemical modifications without disrupting the core pharmacophoric properties of the azetidine scaffold.
Recent studies have begun to explore the biological activity of various azetidine derivatives, including those with longer alkyl substituents like the nonyl group in 3-(Nonyloxy)azetidine (CAS No. 1270744-80-3). These investigations have highlighted the compound's potential interactions with certain enzymes and receptors that are implicated in metabolic diseases and inflammatory conditions. For instance, modifications at the 2-position or 4-position of the azetidine ring have been shown to alter binding affinities and selectivity profiles significantly. This underscores the importance of fine-tuning molecular structure when designing drug candidates.
The synthesis of 3-(Nonyloxy)azetidine (CAS No. 1270744-80-3) presents its own set of challenges due to the sensitivity of the azetidine ring towards various reaction conditions. Traditional methods often involve cyclization reactions that require careful control of temperature and stoichiometry to avoid side products such as dihydroazepines or opening reactions that lead to linear alcohols or amines. Advances in catalytic systems have recently enabled more efficient routes to functionalized azetidines, making compounds like this one more accessible for research purposes.
From a computational chemistry perspective, modeling studies on 3-(Nonyloxy)azetidine (CAS No. 1270744-80-3) have provided valuable insights into its electronic structure and potential interactions with biological targets. These studies often employ molecular mechanics (MM), quantum mechanics (QM), and molecular dynamics (MD) simulations to predict binding affinities and conformational changes upon binding. Such computational approaches are increasingly integrated into drug discovery workflows alongside experimental techniques like X-ray crystallography and NMR spectroscopy.
The role of 3-(Nonyloxy)azetidine (CAS No. 1270744-80-3) extends beyond mere intermediate synthesis; it also serves as a reference compound for developing new synthetic methodologies tailored for heterocyclic chemistry. Researchers are continually seeking innovative ways to construct complex cyclic systems efficiently, and azetidines remain a key class of compounds due to their versatility and relevance in medicinal chemistry.
In conclusion,3-(Nonyloxy)azetidine (CAS No. 1270744-80-3) exemplifies how structural modifications can yield compounds with distinct properties suitable for diverse applications in chemical biology and pharmaceutical research. Its unique combination of lipophilicity from the nonyl group and the rigid heterocyclic core positions it as an important scaffold for future drug development efforts aimed at addressing unmet medical needs through innovative molecular design.
1270744-80-3 (3-(Nonyloxy)azetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)